Cas no 1806976-48-6 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of a reactive bromomethyl group enables facile functionalization, while the difluoromethyl moiety enhances metabolic stability and bioavailability in derived compounds. The hydroxyl and ester groups provide additional sites for further chemical modifications, making this compound a valuable building block for heterocyclic chemistry. Its structural features are particularly advantageous in the development of fluorinated active ingredients, where the difluoromethyl group can influence lipophilicity and binding affinity. This compound is suited for applications requiring precise molecular tuning in drug discovery and specialty chemical synthesis.

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate structure

1806976-48-6 structure

Product Name:Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

CAS No:1806976-48-6

MF:C₁₀H₁₀BrF₂NO₃

MW:310.092109203339

CID:4890686

Update Time:2025-05-19

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
- Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)6-4-14-9(15)7(8(12)13)5(6)3-11/h4,8H,2-3H2,1H3,(H,14,15)
- InChI Key： TYSLPKXEUOKDRU-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)OCC)=CNC(C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 404
XLogP3: 0.9
Topological Polar Surface Area: 55.4

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025926-250mg	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate	1806976-48-6	95%	250mg	$931.00	2022-03-31
Alichem	A029025926-500mg	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate	1806976-48-6	95%	500mg	$1,735.55	2022-03-31
Alichem	A029025926-1g	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate	1806976-48-6	95%	1g	$2,923.95	2022-03-31

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Related Literature

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Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

Comprehensive Analysis of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1806976-48-6)

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1806976-48-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a hydroxypyridine core with an ethyl carboxylate moiety, offers versatile reactivity, making it a focal point for modern drug discovery and material science innovations.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in medicinal chemistry. Researchers frequently search for terms like "synthesis of difluoromethyl pyridines" or "applications of bromomethyl heterocycles," reflecting the growing interest in this compound class. The incorporation of difluoromethyl groups is particularly notable, as it mimics the steric and electronic properties of hydroxyl groups while improving lipophilicity—a key factor in optimizing drug candidates.

The compound’s CAS No. 1806976-48-6 is often referenced in patents and scholarly articles exploring kinase inhibitors and antifungal agents, aligning with trends in targeted cancer therapies and agricultural chemistry. Its ethyl ester functionality further enhances solubility, facilitating downstream modifications. Discussions on platforms like ResearchGate and PubMed highlight queries such as "pyridine carboxylate derivatives in drug design" or "bromomethyl pyridine reactivity," underscoring its relevance in interdisciplinary studies.

From a synthetic perspective, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate exemplifies advancements in green chemistry. Researchers are increasingly investigating solvent-free or catalytic methods to produce such intermediates, addressing environmental concerns. Searches for "sustainable synthesis of halogenated pyridines" or "catalytic bromination techniques" reflect this shift. The compound’s bromomethyl group also enables cross-coupling reactions, pivotal for constructing complex architectures in natural product synthesis.

In agrochemical applications, derivatives of this compound are explored for their potential as plant growth regulators or pest control agents. The difluoromethyl moiety’s ability to modulate biological activity makes it a candidate for developing next-generation crop protection products. Industry forums frequently feature questions like "role of fluorinated pyridines in agriculture" or "bromomethyl intermediates in herbicide formulation," indicating its cross-sector importance.

Analytical characterization of CAS No. 1806976-48-6 typically involves NMR spectroscopy and mass spectrometry, with researchers sharing protocols for purity assessment under keywords like "HPLC analysis of pyridine esters". Regulatory compliance and safety data are also prominent topics, though strictly adhering to non-hazardous classifications as per global standards.

In conclusion, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural features and reactivity profile continue to inspire solutions for challenges in healthcare and sustainable agriculture, cementing its status as a valuable building block in modern research.